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Compound of Interest

Compound Name: Awl 60

CAS No.: 140716-14-9

Cat. No.: B1665861

Get Quote

A Note on Terminology: The query for "Awl 60" likely contains a typographical error. Based on

the context of cell culture experimental protocols, it is highly probable that the intended subject

is the HL-60 cell line. The following application notes and protocols are provided for the HL-60

human promyelocytic leukemia cell line.

Application Notes for Researchers and Drug
Development Professionals
The HL-60 cell line, established from the peripheral blood of a patient with acute promyelocytic

leukemia, serves as a critical in vitro model in biomedical research. These cells grow in

suspension and have a lymphoblastic morphology.[1][2] A key characteristic of HL-60 cells is

their capacity to differentiate into various mature myeloid lineages, such as neutrophils,

monocytes, and macrophages, when treated with specific chemical inducers.[2] This attribute

makes them an invaluable tool for studying cellular differentiation, immune system responses,

and the pathogenesis of leukemia.

In the realm of drug development, HL-60 cells are extensively used for screening potential anti-

cancer agents and for investigating the mechanisms of drug-induced apoptosis (programmed
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cell death). Their predictable growth and differentiation patterns provide a reliable system for

assessing the efficacy and cytotoxicity of novel therapeutic compounds.

Experimental Protocols
General Culture and Maintenance of HL-60 Cells
This protocol outlines the standard procedures for the routine culture of HL-60 cells.

Materials:

HL-60 cells (e.g., ATCC CCL-240)

Complete growth medium (formulations in the table below)

Sterile T-75 culture flasks

Humidified incubator set at 37°C with 5% CO₂

Centrifuge

Hemocytometer or automated cell counter

Trypan blue solution (0.4%)

Procedure:

Initiate or maintain cultures in T-75 flasks, ensuring the cells are suspended in the

appropriate volume of pre-warmed complete growth medium.

Incubate the flasks at 37°C in a 5% CO₂ humidified atmosphere.

Maintain the cell density between 1 x 10⁵ and 1 x 10⁶ viable cells/mL. It is critical not to allow

the cell concentration to exceed 1 x 10⁶ cells/mL to ensure viability.

For routine maintenance, either add fresh medium to the culture or replace the medium 2 to

3 times per week.
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Alternatively, subculture by centrifuging the cell suspension and resuspending the cell pellet

in fresh medium at a concentration of 1 x 10⁵ viable cells/mL.

Thawing Cryopreserved HL-60 Cells
Proper thawing technique is crucial for high cell viability.

Materials:

Cryovial of frozen HL-60 cells

Complete growth medium, pre-warmed to 37°C

Sterile 15 mL conical centrifuge tubes

37°C water bath

70% ethanol

T-25 culture flask

Procedure:

Pre-warm the complete growth medium in a 37°C water bath.

Quickly thaw the cryovial by gently agitating it in the 37°C water bath for approximately 1-2

minutes, keeping the cap above the water line.

Decontaminate the exterior of the vial with 70% ethanol.

Under sterile conditions, transfer the thawed cell suspension into a 15 mL centrifuge tube

containing 6-7 mL of pre-warmed complete growth medium.

Centrifuge the cells at 1100 rpm for 4 minutes at room temperature to pellet the cells and

remove the cryoprotectant.

Aspirate and discard the supernatant.

Gently resuspend the cell pellet in 1 mL of fresh complete medium.
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Transfer the cell suspension to a T-25 flask containing 4 mL of complete medium.

Incubate the flask at 37°C with 5% CO₂.

Passaging (Subculturing) HL-60 Cells
This protocol describes how to split the cell culture to maintain exponential growth.

Materials:

HL-60 cell culture

Complete growth medium, pre-warmed

Sterile centrifuge tubes (15 mL or 50 mL)

Centrifuge

Hemocytometer or automated cell counter

Procedure:

Partial Medium Replacement (for healthy cultures with low debris):

Gently mix the cell suspension and perform a cell count.

Aspirate a portion of the culture and replace it with fresh medium to adjust the cell density

to approximately 2 x 10⁵ to 4.0 x 10⁵ cells/mL.

Total Medium Replacement (for dense cultures or when the medium is yellow):

Transfer the entire cell suspension to a sterile centrifuge tube.

Centrifuge at 1100 rpm for 4 minutes.

Discard the supernatant.

Resuspend the cell pellet in a small volume of fresh medium, perform a cell count, and

then dilute the cells to the desired density (e.g., 2 x 10⁵ to 4.0 x 10⁵ cells/mL) in a new
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flask.

Incubate at 37°C with 5% CO₂.

Cryopreservation of HL-60 Cells
This protocol is for freezing HL-60 cells for long-term storage.

Materials:

Log-phase HL-60 cell culture

Cryopreservation medium (e.g., 90% FBS, 10% DMSO)

Sterile centrifuge tubes

Centrifuge

Sterile cryogenic vials

Controlled-rate freezing container

Procedure:

Centrifuge the cells at 1100 rpm for 4 minutes.

Resuspend the cell pellet in pre-chilled (4°C) cryopreservation medium to a density of 5 x

10⁶ to 1 x 10⁷ cells/mL.

Dispense 1 mL of the cell suspension into each cryogenic vial.

Place the vials in a controlled-rate freezing container and store them at -80°C overnight.

For long-term storage, transfer the vials to the vapor phase of liquid nitrogen.

Quantitative Data Presentation
The following tables summarize key quantitative parameters for HL-60 cell culture based on

established protocols.
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Table 1: Culture and Subculture Parameters

Parameter Value Reference(s)

Seeding Density (from frozen) ~1 x 10⁵ viable cells/mL

Seeding Density (subculture) 1 x 10⁵ - 4.0 x 10⁵ cells/mL

Maintenance Density 1 x 10⁵ - 1 x 10⁶ cells/mL

Centrifugation Speed
1100 rpm (approx. 150-200 x

g)

Centrifugation Time 4 minutes

Doubling Time 36 - 48 hours

Cryopreservation Density 5 x 10⁶ - 1 x 10⁷ cells/mL

Table 2: Recommended Media Formulations

Base Medium Serum Supplements Reference

Iscove's Modified

Dulbecco's Medium

(IMDM)

20% Fetal Bovine

Serum (FBS)
Not specified

RPMI 1640 10% FBS 2.5 mM L-glutamine

RPMI 1640 10-20% FBS 2 mM Glutamine
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Caption: Experimental workflow for HL-60 cell culture and use.
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Caption: Simplified intrinsic apoptosis signaling pathway in HL-60 cells.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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